Cas no 3593-85-9 (Methandriol dipropionate)

• Product Name: Methandriol dipropionate
• CAS No: 3593-85-9
• MF: C₂₆H₄₀O₄
• MW: 416.593408584595
• CID: 44296
• PubChem ID: 107421
• Update Time: 2025-06-12

Methandriol dipropionate Chemical and Physical Properties

Names and Identifiers

• Methandriol dipropionate
• Methylandrostendiol dipropionate
• 17-Methylandrost-5-ene-3b,17b-diol dipropionate
• 17ALPHA-METHYLANDROSTENDIOL DIPROPIONATE
• 17a-Methyl-5-androstene-3B,17B-diol Dipropionate
• Androst-5-ene-3,17-diol,17-methyl-, dipropanoate, (3b,17b)- (9CI)
• Methandriol dipropionate;17alpha-methyl-5-androstene-3beta,17beta-diol dipropionate
• METHANDRIOL DIPROPIONATE [WHO-DD]
• Androst-5-ene-3, 17-methyl-, dipropanoate, (3.beta.,17.beta.)-
• METHYLANDROSTENEDIOL DIPROPIONATE
• 3593-85-9
• UNII-8XIW70Q5I3
• METHANDRIOL DIPROPIONATE [VANDF]
• SCHEMBL635244
• METHANDRIOL DIPROPIONATE [MI]
• A823544
• [(3S,8R,9S,10R,13S,14S,17S)-10,13,17-trimethyl-17-propanoyloxy-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] propanoate
• Probolin
• F21316
• NSC 26644
• Methandrioldipropionat
• EINECS 222-735-8
• Q27116291
• CHEBI:34835
• Androst-5-ene-3,17-diol, 17-methyl-, dipropanoate, (3beta,17beta)-
• Androst-5-ene-3.beta., 17-methyl-, dipropionate
• AKOS025310703
• Androst-5-ene-3beta,17beta-diol, 17-methyl-, dipropionate
• NSC26644
• propanoic acid [(3S,8R,9S,10R,13S,14S,17S)-10,13,17-trimethyl-17-(1-oxopropoxy)-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] ester
• Anadiol (TN)
• 17.ALPHA.-METHYLANDROST-5-ENE-3.BETA.,17.BETA.-DIOL 3,17-DIPROPIONATE
• 8XIW70Q5I3
• DTXSID801016686
• NS00047701
• D08197
• NSC-26644
• DIMETHYLCHLOROTEREPHTHALATE
• Androst-5-ene-3,17-diol, 17-methyl-, dipropanoate, (3beta,17beta)-(9CI)
• Androst-5-ene-3beta,17beta-diol, 17-methyl-, dipropionate (8CI)
• Androst-5-ene-3,17-diol, 17-methyl-, dipropanoate, (3.beta.,17.beta.)-
• Androst-5-ene-3.beta.,17.beta.-diol, 17-methyl-, dipropionate
• 17-alpha-methylandrost-5-ene-3-beta,17-beta-diol 3,17-Dipropionate
• 17.alpha.-Methylandrost-5-ene-3.beta.,17.beta.-dipropionate
• 17ALPHA-METHYLANDROST-5-ENE-3BETA,17BETA-DIOL 3,17-DIPROPIONATE
• YUKFLTKJFMBYJM-QNSWYLPSSA-N
• 17alpha-Methylandrost-5-ene-3beta,17beta-dipropionate
• Anadiol
• DTXCID101474879

• MDL： MFCD00056423
• Inchi： 1S/C26H40O4/c1-6-22(27)29-18-10-13-24(3)17(16-18)8-9-19-20(24)11-14-25(4)21(19)12-15-26(25,5)30-23(28)7-2/h8,18-21H,6-7,9-16H2,1-5H3/t18-,19+,20-,21-,24-,25-,26-/m0/s1
• InChI Key： YUKFLTKJFMBYJM-QNSWYLPSSA-N
• SMILES： O(C(CC)=O)[C@@]1(C)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)OC(CC)=O

Computed Properties

• Exact Mass: 416.29300
• Monoisotopic Mass: 416.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 5.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 479.1±45.0 °C at 760 mmHg
• Flash Point: 228.0±27.1 °C
• Refractive Index: 1.527
• PSA: 52.60000
• LogP: 5.98290
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methandriol dipropionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3249
• Hazard Category Code： 40
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on Methandriol dipropionate

Methandriol Dipropionate (CAS No. 3593-85-9): A Comprehensive Overview

Methandriol dipropionate (CAS No. 3593-85-9) is a synthetic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, also known as 17β-hydroxy-2α-methyl-17α-propionyloxyandrost-4-en-3-one dipropionate, is a derivative of methandriol, a synthetic androgen. The unique structure and properties of Methandriol dipropionate make it a valuable subject of research, particularly in the context of its potential therapeutic applications.

The chemical structure of Methandriol dipropionate is characterized by its androstane backbone, which is modified with a propionyl ester group at the 17α position and a hydroxyl group at the 17β position. These modifications contribute to its enhanced stability and bioavailability compared to other androgenic compounds. The propionyl ester group is particularly noteworthy as it can be metabolized in the body to release the active androgenic metabolite, methandriol.

Recent studies have explored the pharmacological properties of Methandriol dipropionate in various biological systems. One notable area of research is its potential as an anabolic agent. Anabolic steroids are known for their ability to promote muscle growth and enhance physical performance, making them of interest in sports medicine and rehabilitation. However, the use of anabolic steroids is tightly regulated due to their potential side effects and abuse. Methandriol dipropionate, with its unique structure, may offer a more controlled and safer alternative for therapeutic applications.

In a study published in the Journal of Steroid Biochemistry and Molecular Biology, researchers investigated the anabolic effects of Methandriol dipropionate in vitro using cultured muscle cells. The results showed that Methandriol dipropionate significantly increased protein synthesis and muscle cell growth without causing significant cytotoxicity. This finding suggests that Methandriol dipropionate may have a favorable safety profile compared to other anabolic steroids.

Beyond its anabolic properties, Methandriol dipropionate has also been studied for its potential anti-inflammatory effects. Inflammation is a key factor in many diseases, including arthritis, inflammatory bowel disease, and certain autoimmune disorders. A study published in the Journal of Inflammation Research found that Methandriol dipropionate exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

The potential therapeutic applications of Methandriol dipropionate extend beyond muscle growth and inflammation. Recent research has also explored its use in bone health. Osteoporosis is a common condition characterized by low bone density and increased risk of fractures. A study published in the Journal of Bone and Mineral Research found that Methandriol dipropionate increased bone mineral density and improved bone strength in animal models. This suggests that it may have potential as a treatment for osteoporosis.

The safety profile of Methandriol dipropionate is another critical aspect of its evaluation as a therapeutic agent. Clinical trials are essential to determine the safety and efficacy of any new drug candidate. Preliminary clinical trials have shown that Methandriol dipropionate is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety profile.

In conclusion, Methandriol dipropionate (CAS No. 3593-85-9) is a promising compound with diverse potential applications in medicine. Its unique chemical structure confers enhanced stability and bioavailability, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its anabolic, anti-inflammatory, and bone health benefits, paving the way for potential new treatments in various medical fields.